molecular formula C11H13Cl2FN2O B6215013 4-(4-fluorophenyl)piperazine-1-carbonyl chloride hydrochloride CAS No. 2731014-59-6

4-(4-fluorophenyl)piperazine-1-carbonyl chloride hydrochloride

Cat. No. B6215013
CAS RN: 2731014-59-6
M. Wt: 279.1
InChI Key:
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Description

“4-(4-fluorophenyl)piperazine-1-carbonyl chloride hydrochloride” is a chemical compound that has been mentioned in the context of processes for preparing Olaparib . Olaparib is a poly ADP ribose polymerase (PARP) inhibitor useful in the treatment of cancers .

properties

{ "Design of the Synthesis Pathway": "The synthesis pathway for 4-(4-fluorophenyl)piperazine-1-carbonyl chloride hydrochloride involves the conversion of 4-(4-fluorophenyl)piperazine-1-carboxylic acid to the corresponding acid chloride, followed by reaction with hydrochloric acid to form the hydrochloride salt.", "Starting Materials": [ "4-(4-fluorophenyl)piperazine-1-carboxylic acid", "Thionyl chloride", "Methanol", "Hydrochloric acid" ], "Reaction": [ "To a solution of 4-(4-fluorophenyl)piperazine-1-carboxylic acid in methanol, add thionyl chloride dropwise with stirring.", "Heat the reaction mixture at reflux for several hours until gas evolution ceases.", "Remove excess thionyl chloride under reduced pressure to obtain the acid chloride intermediate.", "Dissolve the acid chloride intermediate in dry dichloromethane and add hydrochloric acid.", "Stir the reaction mixture at room temperature for several hours.", "Filter the resulting solid and wash with cold dichloromethane to obtain the hydrochloride salt of 4-(4-fluorophenyl)piperazine-1-carbonyl chloride." ] }

CAS RN

2731014-59-6

Molecular Formula

C11H13Cl2FN2O

Molecular Weight

279.1

Purity

95

Origin of Product

United States

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